Cas no 2228574-41-0 (2-(3,6-dichloropyridazin-4-yl)ethane-1-thiol)

• Product Name: 2-(3,6-dichloropyridazin-4-yl)ethane-1-thiol
• CAS No: 2228574-41-0
• MF: C₆H₆Cl₂N₂S
• MW: 209.096237659454
• CID: 6258829
• PubChem ID: 165636555
• Update Time: 2025-05-22

2-(3,6-dichloropyridazin-4-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(3,6-dichloropyridazin-4-yl)ethane-1-thiol
• 2228574-41-0
• EN300-1978339

• Inchi： 1S/C6H6Cl2N2S/c7-5-3-4(1-2-11)6(8)10-9-5/h3,11H,1-2H2
• InChI Key： OYIHYNDBZNHVHS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)CCS

Computed Properties

• Exact Mass: 207.9628748g/mol
• Monoisotopic Mass: 207.9628748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.8Ų

Additional information on 2-(3,6-dichloropyridazin-4-yl)ethane-1-thiol

Compound 2-(3,6-Dichloropyridazin-4-yl)ethane-1-thiol (CAS No. 2228574-41-0)

The compound 2-(3,6-dichloropyridazin-4-yl)ethane-1-thiol, identified by the CAS registry number 2228574-41-0, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiol-containing heterocyclic compounds, characterized by its pyridazine ring substituted with chlorine atoms and a thiol group attached via an ethane chain. The structure of this molecule is particularly interesting due to the presence of the pyridazine ring, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 4. The substitution pattern on the pyridazine ring, with chlorine atoms at positions 3 and 6, introduces unique electronic properties that can influence its reactivity and stability.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, where they are often used as scaffolds for drug discovery. The thiol group (-SH) present in this compound adds another layer of functionality, enabling potential applications in areas such as antioxidant therapy, metal chelation, and bioconjugation. The combination of the pyridazine ring and the thiol group creates a molecule with a high degree of structural diversity, making it a valuable tool for researchers exploring novel therapeutic agents.

One of the key areas of research involving 2-(3,6-dichloropyridazin-4-yl)ethane-1-thiol is its role in coordination chemistry. The thiol group can act as a ligand, forming stable complexes with metal ions. This property has led to investigations into its use in catalysis, where it can potentially enhance the efficiency of various chemical reactions. Additionally, the molecule's ability to form stable metal complexes makes it a candidate for applications in materials science, such as in the development of new materials for sensors or electronic devices.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. Recent advancements in synthetic methodologies have made it possible to achieve higher yields and better purity levels, which are critical for its use in downstream applications. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the production process, ensuring scalability and cost-effectiveness.

The physical properties of 2-(3,6-dichloropyridazin-4-yl)ethane-1-thiol are equally noteworthy. Its melting point and solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. These properties are essential for its characterization and quality control during manufacturing processes.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its potential impact on ecosystems. Recent studies have examined its biodegradability under different environmental conditions, providing insights into its persistence in natural systems. This information is vital for regulatory compliance and ensuring sustainable practices in its production and use.

In conclusion, 2-(3,6-dichloropyridazin-4-yl)ethane-1-thiol (CAS No. 2228574-41-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure combines the functional attributes of both heterocyclic rings and thiol groups, making it an attractive target for further research and development. As advancements in synthetic methods and application studies continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.